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Compound of Interest

Compound Name: 2,4-Dimethylsulfolane

Cat. No.: B094816 Get Quote

This technical guide provides an in-depth overview of 2,4-Dimethylsulfolane, including its

chemical identity, physicochemical properties, synthesis, and key applications. The information

is tailored for researchers, scientists, and professionals in drug development and chemical

synthesis.

Chemical Identity and Structure
2,4-Dimethylsulfolane is an organosulfur compound belonging to the sulfolane family.[1] It is a

derivative of sulfolane, a five-membered ring containing a sulfonyl functional group, with two

methyl groups substituted at the 2 and 4 positions of the carbon ring.[1]

CAS Number: 1003-78-7[1][2][3][4][5]

IUPAC Name: 2,4-dimethylthiolane 1,1-dioxide[1][2]

Synonyms: Tetrahydro-2,4-dimethylthiophene 1,1-dioxide, 2,4-dimethylthiacyclopentane 1,1-

dioxide, 2,4-dimethyltetramethylene sulfone[4][5]

Molecular Formula: C₆H₁₂O₂S[1][2][3][4]

Canonical SMILES: CC1CC(S(=O)(=O)C1)C[2][6]

The presence of the methyl groups results in two stereocenters, leading to the existence of cis

and trans diastereomers, where the methyl groups are on the same or opposite sides of the

sulfolane ring, respectively.[1]
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Physicochemical and Spectroscopic Properties
2,4-Dimethylsulfolane is a polar aprotic solvent with high polarity and thermal stability, making

it an effective solvent for a wide range of polar and ionic compounds.[1] Its physical and

chemical properties are summarized in the tables below.

Table 1: Physical and Chemical Properties

Property Value Source(s)

Molecular Weight 148.23 g/mol [1][2][3][7]

Physical Description Colorless to yellow liquid [1][4][7]

Melting Point -3 °C [1][2][5]

Boiling Point
281 °C (with some

decomposition)
[1][2][4][5]

Density 1.136 g/mL at 25 °C [1][2][5]

Refractive Index (n²⁰/D) 1.473 [1][4][5]

Flash Point 294 °F (145.6 °C) [2]

Water Solubility Limited miscibility [4]

| Solubility | Miscible with lower aromatic hydrocarbons; partially miscible with naphthenes,

olefins, paraffins. |[4] |

Table 2: Computed Properties

Property Value Source(s)

Topological Polar Surface

Area
42.5 Å² [3][7]

Hydrogen Bond Acceptor

Count
2 [3]

XLogP3 1.0 [6]
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| Complexity | 188 |[3][7] |

Table 3: Spectroscopic Data Summary

Spectroscopy Type Key Information and Data Source

¹H and ¹³C NMR

¹³C NMR is expected to show distinct
signals for the methyl carbons, methine
carbons (C2, C4), and methylene carbons.
Carbons adjacent to the sulfonyl group
are significantly deshielded.[1]
Experimental spectra are available in
databases such as PubChem.[7]

Infrared (IR)

The spectrum shows characteristic strong

absorption bands for the symmetric and

asymmetric stretching vibrations of the S=O

bonds in the sulfone group. C-H stretching

vibrations are typically found in the 3000-2850

cm⁻¹ region.[1] Experimental spectra are

available from sources like Wiley-VCH GmbH

and Sigma-Aldrich.[7]

Mass Spectrometry (GC-MS)
Mass spectrometry data is available through the

NIST Mass Spectrometry Data Center.[7]

| Raman Spectroscopy | Experimental Raman spectra are available in spectral databases.[7] |

Experimental Protocols & Synthesis
3.1. Synthesis via Catalytic Hydrogenation

The most common method for preparing 2,4-Dimethylsulfolane is through the catalytic

hydrogenation of its unsaturated precursor, 2,4-dimethyl-3-sulfolene.[1][4] This reaction

involves the addition of hydrogen across the double bond of the sulfolene ring.

Experimental Protocol: Catalytic Hydrogenation of 2,4-Dimethyl-3-sulfolene While a detailed,

contemporary experimental protocol is not readily available in the provided search results, the
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synthesis is referenced in a 1948 patent (US 2451298).[4] The general procedure would

involve the following steps:

Reactant Preparation: A solution of 2,4-dimethyl-3-sulfolene is prepared in a suitable solvent

(e.g., an alcohol or hydrocarbon) and placed in a high-pressure reactor.

Catalyst Addition: A hydrogenation catalyst, such as Palladium on carbon (Pd/C),

Platinum(IV) oxide (PtO₂), or Raney Nickel, is added to the mixture.

Hydrogenation: The reactor is sealed, purged with an inert gas, and then pressurized with

hydrogen gas (H₂). The reaction mixture is agitated (stirred or shaken) at a specific

temperature and pressure until the theoretical amount of hydrogen is consumed.

Work-up and Purification: After the reaction is complete, the catalyst is removed by filtration.

The solvent is then removed under reduced pressure. The resulting crude 2,4-
Dimethylsulfolane is purified by vacuum distillation to yield the final product.[5]

Reactants & Catalyst

Process Product

2,4-Dimethyl-3-sulfolene

High-Pressure Reactor
(Hydrogenation)Hydrogen Gas (H₂)

Catalyst (e.g., Pd/C)

Filtration
Remove Catalyst

Vacuum Distillation
Purification
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Click to download full resolution via product page

Caption: Synthesis workflow for 2,4-Dimethylsulfolane via catalytic hydrogenation.
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Applications in Research and Industry
2,4-Dimethylsulfolane's unique properties make it valuable in several industrial and research

applications.

4.1. Industrial Solvent in Gas Sweetening

Derivatives of sulfolane are key components in processes for removing acidic gases like H₂S

and CO₂ from natural gas streams, a process known as "gas sweetening".[1] One such

application is the Sulfinol process, which uses a mixture of a chemical solvent (an amine) and a

physical solvent (a sulfolane like 2,4-Dimethylsulfolane) to efficiently purify gas streams.[1]
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Caption: Simplified workflow of the Sulfinol process for natural gas sweetening.

4.2. High-Voltage Battery Electrolytes

Sulfones are noted for their high oxidative stability, a critical property for electrolytes in high-

energy-density lithium-ion batteries.[1] While the parent compound sulfolane has a high melting

point (28.6 °C), 2,4-Dimethylsulfolane has a much lower melting point of -3 °C.[1] This makes
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it a promising candidate for creating liquid electrolytes that can function over a wider

temperature range, especially for next-generation batteries.[1]

4.3. Other Applications

Extraction Solvent: It is used in liquid-liquid and vapor-liquid extraction processes.[4][7]

Chemical Intermediate: It serves as a raw material in organic synthesis for creating diverse

chemical compounds.[8]

Gas Chromatography: It is utilized as a stationary liquid in gas chromatography for the

separation of complex mixtures like hydrocarbon isomers.[8]

Safety and Toxicology
2,4-Dimethylsulfolane is classified as toxic if swallowed.[3][7] Studies in mice have shown that

it can cause somnolence and convulsions at lethal doses.[7] While specific toxicology studies

on 2,4-Dimethylsulfolane are limited, research on the parent compound, sulfolane, has been

conducted by the National Toxicology Program (NTP) to investigate effects on the immune

system, development, and reproduction.[9][10] Users should handle this chemical with

appropriate safety protocols, including wearing personal protective equipment, and consult the

Safety Data Sheet (SDS) before use.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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